Cas no 306936-30-1 (3-Furancarboxylic acid,5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester)

• Product Name: 3-Furancarboxylic acid,5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester
• CAS No: 306936-30-1
• MF: C₁₄H₁₂Cl₂O₅S
• MW: 363.213081359863
• CID: 300230
• PubChem ID: 2736389
• Update Time: 2025-07-15

3-Furancarboxylic acid,5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester
• Ethyl 5-(4-chlorophenyl)-4-(chlorosulphonyl)-2-methyl-3-furoate
• ethyl 5-(4-chlorophenyl)-4-chlorosulfonyl-2-methylfuran-3-carboxylate
• AC1MC5HC
• AG-F-01427
• CTK4G5688
• ETHYL 5-(4-CHLOROPHENYL)-4-(CHLOROSULFONYL)-2-METHYL-3-FUROATE
• ethyl 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methylfuran-3-carboxylate
• Ethyl 5-(4-chlorophenyl)-4-(chlorosulphonyl)-2-methyl-3-furoate, tech
• KB-84630
• MolPort-001-756-994
• OR018431
• SB61825
• A919200
• 3-Furancarboxylic acid, 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester
• MFCD01934803
• DTXSID00371328
• 306936-30-1
• SCHEMBL3009975

• Inchi： 1S/C14H12Cl2O5S/c1-3-20-14(17)11-8(2)21-12(13(11)22(16,18)19)9-4-6-10(15)7-5-9/h4-7H,3H2,1-2H3
• InChI Key： OPEXBUHVPPZMAA-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(=O)OCC)=C(C)OC=1C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 361.9782500g/mol
• Monoisotopic Mass: 361.9782500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82Ų

Additional information on 3-Furancarboxylic acid,5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester

Introduction to 3-Furancarboxylic acid, 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester (CAS No. 306936-30-1)

3-Furancarboxylic acid, 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester (CAS No. 306936-30-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a chlorophenyl group, a chlorosulfonyl moiety, and an ethyl ester functional group. These structural elements contribute to its potential utility in various biological and chemical applications.

The furancarboxylic acid backbone of the compound provides a stable platform for the attachment of functional groups, which can be tailored to enhance specific biological activities. The 5-(4-chlorophenyl) substituent introduces aromaticity and chlorine atoms, which can influence the compound's lipophilicity and electronic properties. The 4-(chlorosulfonyl) group is particularly noteworthy due to its reactivity and potential for forming covalent bonds with biological targets. Finally, the ethyl ester moiety can affect the compound's solubility and metabolic stability.

Recent studies have explored the potential applications of 3-Furancarboxylic acid, 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester in drug discovery and development. One area of interest is its use as a lead compound for the development of new therapeutic agents. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways. The chlorosulfonyl group's reactivity has been harnessed to create irreversible inhibitors, which can offer long-lasting therapeutic effects.

In addition to its enzymatic inhibition properties, 3-Furancarboxylic acid, 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester has shown promise in modulating receptor activity. Studies have demonstrated that this compound can interact with G protein-coupled receptors (GPCRs) and ion channels, potentially leading to novel treatments for neurological disorders and other conditions. The ability to fine-tune the compound's structure through chemical modifications allows for the optimization of its pharmacological profile.

The synthesis of 3-Furancarboxylic acid, 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the furan ring through cyclization reactions, the introduction of the chlorophenyl group via electrophilic aromatic substitution, and the attachment of the chlorosulfonyl and ethyl ester groups through sulfonation and esterification reactions, respectively. These synthetic strategies have been optimized to minimize side reactions and maximize product quality.

From a safety perspective, it is important to handle 3-Furancarboxylic acid, 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during synthesis and handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 3-Furancarboxylic acid, 5-(4-chlorophenyl)-4-(chlorosulfonyl)-2-methyl-, ethyl ester (CAS No. 306936-30-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new therapeutic agents targeting various disease pathways. Ongoing research continues to uncover new applications and optimize its properties for clinical use.